2-(3,4-dimethylphenoxy)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide
Description
2-(3,4-dimethylphenoxy)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide, also known as DMPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DMPPA is a pyrimidine derivative that belongs to the class of kinase inhibitors, which are compounds that inhibit the activity of enzymes involved in cell signaling pathways.
Scientific Research Applications
Antimicrobial Activity
A series of pyrimidinones and oxazinones, derived from a process involving citrazinic acid, demonstrated significant antibacterial and antifungal activities. These compounds, including structures related to 2-(3,4-dimethylphenoxy)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide, showcased potential as antimicrobial agents, comparable to standard drugs such as streptomycin and fusidic acid (Hossan et al., 2012).
Neuroinflammation Imaging
Pyrazolo[1,5-a]pyrimidineacetamides, closely related to the chemical structure , have been identified as selective ligands for the translocator protein (18 kDa), a biomarker for neuroinflammatory processes. These compounds, including analogues synthesized for PET imaging, offer promising tools for in vivo visualization of neuroinflammation, with some displaying subnanomolar affinity for the TSPO protein (Damont et al., 2015).
Crystal Structure Analysis
Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which includes compounds similar to 2-(3,4-dimethylphenoxy)-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)acetamide, has been conducted to understand their potential as pesticides. X-ray powder diffraction provided detailed structural information, contributing to the development of new pesticide formulations (Olszewska et al., 2011).
properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O2/c1-14-6-8-24(9-7-14)19-11-18(21-13-22-19)23-20(25)12-26-17-5-4-15(2)16(3)10-17/h4-5,10-11,13-14H,6-9,12H2,1-3H3,(H,21,22,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPJSTDLHZFCMFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=NC(=C2)NC(=O)COC3=CC(=C(C=C3)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethylphenoxy)-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3-bromophenyl)-6-oxopyridazin-1(6H)-yl]-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B2614707.png)
![3-{7-[(4-bromo-2-fluorobenzyl)oxy]-4-methyl-2-oxo-2H-chromen-3-yl}propanoic acid](/img/structure/B2614713.png)
![5-[1-(3,4-Difluorobenzoyl)pyrrolidin-2-yl]-3-phenyl-1,2,4-oxadiazole](/img/structure/B2614717.png)
![N-(4-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide](/img/structure/B2614718.png)
![5-ethyl-2-phenyl-7-(4-(2-(thiophen-2-yl)acetyl)piperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2614723.png)
![4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2614726.png)
